Cas no 870838-82-7 (3'-Fluoro-4’-(1H-imidazol-1-yl)acetophenone)

• Product Name: 3'-Fluoro-4’-(1H-imidazol-1-yl)acetophenone
• CAS No: 870838-82-7
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD11136857
• CID: 1056096
• PubChem ID: 28414417
• Update Time: 2025-11-02

3'-Fluoro-4’-(1H-imidazol-1-yl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-(1H-imidazol-1-yl)phenyl)ethanone
• 3’-Fluoro-4’-(1-imidazolyl)acetophenone
• 1-(3-fluoro-4-imidazol-1-ylphenyl)ethanone
• 1-[3-fluoro-4-(1H-imidazol-1-yl)phenyl]Ethanone
• 3'-Fluoro-4'-(1-imidazolyl)acetophenone
• 3'-FLUORO-4'-(1H-IMIDAZOL-1-YL)ACETOPHENONE
• ZWQLFTQZFDYLBC-UHFFFAOYSA-N
• 5872AJ
• SY004884
• AB1000259
• 3`-Fluoro-4`-(1H-imidazol-1-yl)acetophenone
• 1-[3-fluoro-4-(1h-imidazol-1-yl)-phenyl]ethanone
• 1-[3-Fluoro-4-(
• 3'-Fluoro-4’-(1H-imidazol-1-yl)acetophenone

• MDL： MFCD11136857
• Inchi： 1S/C11H9FN2O/c1-8(15)9-2-3-11(10(12)6-9)14-5-4-13-7-14/h2-7H,1H3
• InChI Key： ZWQLFTQZFDYLBC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1N1C=NC=C1

Computed Properties

• Exact Mass: 204.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 34.9

Experimental Properties

• PSA: 34.89000
• LogP: 2.21400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Fluoro-4’-(1H-imidazol-1-yl)acetophenone

3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone (CAS No. 870838-82-7): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

The compound 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone (CAS No. 870838-82-7) represents an important fluorinated aromatic ketone derivative with significant potential in medicinal chemistry and advanced material applications. This fluoro-substituted acetophenone derivative combines the unique electronic properties of fluorine with the versatile reactivity of both the carbonyl group and the imidazole heterocycle, making it a valuable intermediate for various synthetic transformations.

Recent trends in pharmaceutical research highlight the growing demand for fluorinated building blocks, particularly those containing heterocyclic moieties. The presence of both fluorine and imidazole in 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone makes it especially attractive for drug discovery programs targeting kinase inhibitors, antimicrobial agents, and CNS-active compounds. The fluorine atom at the 3'-position influences the compound's electronic distribution and metabolic stability, while the imidazole ring provides hydrogen bonding capability and metal coordination sites.

From a synthetic chemistry perspective, 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone serves as a multifunctional platform for various transformations. The acetophenone carbonyl can undergo nucleophilic additions, reductions, or serve as a directing group in transition metal-catalyzed reactions. Meanwhile, the imidazole nitrogen atoms participate in hydrogen bonding and can be further functionalized through N-alkylation or metal complexation. These features explain why researchers frequently search for "fluorinated imidazole derivatives" and "acetophenone-based pharmaceutical intermediates" in scientific databases.

The material science applications of 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone are equally noteworthy. The compound's molecular structure suggests potential utility in designing fluorinated organic semiconductors, metal-organic frameworks (MOFs), and photoactive materials. The combination of fluorine's electron-withdrawing character and imidazole's electron-donating properties creates an interesting push-pull system that could be exploited in optoelectronic devices. These applications align with current industry trends toward "functional fluorinated materials" and "heterocycle-containing advanced materials".

Quality control and analytical characterization of 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone typically involve HPLC, GC-MS, and NMR techniques. The fluorine NMR signal (19F NMR) provides a distinctive fingerprint for this compound, while the imidazole protons appear characteristically in the aromatic region of 1H NMR spectra. These analytical features are frequently searched by quality control specialists looking for "NMR characterization of fluorinated imidazoles" or "HPLC methods for acetophenone derivatives".

The synthetic accessibility of 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone from commercially available starting materials makes it particularly attractive for scale-up processes. Common synthetic routes involve Friedel-Crafts acylation of appropriate fluorobenzene precursors followed by imidazole introduction via nucleophilic aromatic substitution or cross-coupling reactions. Process chemists often search for "large-scale synthesis of fluorinated acetophenones" and "imidazole incorporation methods", reflecting the industrial relevance of such transformations.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to compounds like 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone. Recent publications describe catalytic methods for fluorine introduction and atom-economical imidazole couplings, addressing the growing demand for "green synthesis of fluorinated heterocycles". These developments align with the pharmaceutical industry's increasing focus on sustainable chemistry practices and process intensification.

The stability and storage considerations for 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone follow standard protocols for aromatic ketones and imidazole-containing compounds. The material should be protected from moisture and stored in cool, dry conditions to maintain its integrity. These handling requirements are commonly searched by laboratory personnel under terms like "storage stability of fluorinated pharmaceuticals" and "handling imidazole derivatives".

Looking toward future applications, 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone shows promise in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The imidazole moiety can serve as a ligand for E3 ubiquitin ligase binding in PROTAC design, while the fluoroacetophenone portion may be modified to create warheads for covalent target engagement. These cutting-edge applications generate significant interest, as evidenced by search trends for "fluorine in targeted protein degradation" and "imidazoles in drug design".

In conclusion, 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone (CAS No. 870838-82-7) stands as a versatile and valuable building block with wide-ranging applications in pharmaceutical development and advanced materials. Its unique combination of fluorine substitution and imidazole functionality creates multiple opportunities for structural diversification and property optimization. As research continues to uncover new applications for fluorinated heterocycles, compounds like 3'-Fluoro-4'-(1H-imidazol-1-yl)acetophenone will undoubtedly remain important tools for chemical innovation.